Cas no 2138121-40-9 (1-(2-Ethyl-5-hydroxycyclohexyl)-5-fluoro-1,2-dihydropyridin-2-one)

• Product Name: 1-(2-Ethyl-5-hydroxycyclohexyl)-5-fluoro-1,2-dihydropyridin-2-one
• CAS No: 2138121-40-9
• MF: C₁₃H₁₈FNO₂
• MW: 239.285927295685
• CID: 5951368
• PubChem ID: 165498165
• Update Time: 2025-06-08

1-(2-Ethyl-5-hydroxycyclohexyl)-5-fluoro-1,2-dihydropyridin-2-one Chemical and Physical Properties

Names and Identifiers

• 2138121-40-9
• 1-(2-ethyl-5-hydroxycyclohexyl)-5-fluoro-1,2-dihydropyridin-2-one
• EN300-1160328
• 1-(2-Ethyl-5-hydroxycyclohexyl)-5-fluoro-1,2-dihydropyridin-2-one

• Inchi： 1S/C13H18FNO2/c1-2-9-3-5-11(16)7-12(9)15-8-10(14)4-6-13(15)17/h4,6,8-9,11-12,16H,2-3,5,7H2,1H3
• InChI Key： HCHDPBGOVQJVGS-UHFFFAOYSA-N
• SMILES： FC1C=CC(N(C=1)C1CC(CCC1CC)O)=O

Computed Properties

• Exact Mass: 239.13215698g/mol
• Monoisotopic Mass: 239.13215698g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 17
• Rotatable Bond Count: 2
• Complexity: 364
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 3
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.7
• Topological Polar Surface Area: 40.5Ų

Additional information on 1-(2-Ethyl-5-hydroxycyclohexyl)-5-fluoro-1,2-dihydropyridin-2-one

Introduction to 1-(2-Ethyl-5-hydroxycyclohexyl)-5-fluoro-1,2-dihydropyridin-2-one (CAS No. 2138121-40-9) and Its Emerging Applications in Chemical Biology

1-(2-Ethyl-5-hydroxycyclohexyl)-5-fluoro-1,2-dihydropyridin-2-one, identified by the CAS number 2138121-40-9, is a structurally complex organic compound that has garnered significant attention in the field of chemical biology due to its unique pharmacophoric features. This compound belongs to the dihydropyridine class, which is well-known for its broad spectrum of biological activities, including vasodilation, calcium channel modulation, and anti-inflammatory properties. The presence of a fluoro-substituent at the 5-position and an ethyl-5-hydroxycyclohexyl side chain introduces distinct electronic and steric properties, making it a promising candidate for further investigation in drug discovery and therapeutic development.

The fluoro-substituent in this molecule is particularly noteworthy, as fluorine atoms are frequently employed in medicinal chemistry to enhance metabolic stability, improve binding affinity, and modulate pharmacokinetic profiles. In recent years, the incorporation of fluorinated heterocycles into bioactive molecules has been extensively studied, leading to several FDA-approved drugs with improved efficacy and reduced side effects. The dihydropyridin-2-one core structure of this compound suggests potential interactions with biological targets such as enzymes and receptors, which may be exploited for therapeutic purposes.

The ethyl-5-hydroxycyclohexyl side chain adds another layer of complexity to the molecule, potentially influencing its solubility, bioavailability, and interaction with biological membranes. This moiety is reminiscent of natural products found in plants and microorganisms, which have been historically recognized for their pharmacological properties. The combination of these structural elements makes 1-(2-Ethyl-5-hydroxycyclohexyl)-5-fluoro-1,2-dihydropyridin-2-one an intriguing subject for further exploration in synthetic chemistry and pharmacology.

Recent advancements in computational chemistry and molecular modeling have enabled researchers to predict the binding modes of this compound with various biological targets with high accuracy. Studies suggest that the fluoro-substituent may interact with hydrophobic pockets of proteins, while the hydroxycyclohexyl group could engage in hydrogen bonding or π-stacking interactions. These insights have guided the design of derivatives with enhanced potency and selectivity.

In the realm of drug discovery, the synthesis of analogs of 1-(2-Ethyl-5-hydroxycyclohexyl)-5-fluoro-1,2-dihydropyridin-2-one has been pursued to identify novel bioactive molecules. For instance, modifications at the ethyl group or the hydroxy moiety have led to compounds with altered pharmacological profiles. Such structural variations are critical for optimizing drug candidates and minimizing off-target effects.

The potential applications of this compound extend beyond traditional pharmaceuticals. Researchers are exploring its utility in agrochemicals and material science due to its unique chemical properties. The fluoro-substituent, in particular, has been shown to confer stability under harsh conditions, making it suitable for industrial applications where chemical resistance is required.

Furthermore, the growing interest in green chemistry has prompted investigations into sustainable synthetic routes for producing 1-(2-Ethyl-5-hydroxycyclohexyl)-5-fluoro-1,2-dihydropyridin-2-one. Catalytic methods that minimize waste and energy consumption have been developed, aligning with global efforts to reduce environmental impact. These innovations not only improve efficiency but also enhance scalability for industrial production.

From a regulatory perspective, the synthesis and handling of this compound must adhere to stringent safety guidelines to ensure worker protection and environmental compliance. While it does not fall under categories such as hazardous chemicals or controlled substances, proper protocols must be followed during laboratory work and large-scale manufacturing.

The future prospects for 1-(2-Ethyl-5-hydroxycyclohexyl)-5-fluoro-1,2-dihydropyridin-2-one are promising, with ongoing research focusing on its mechanism of action and potential therapeutic uses. Collaborative efforts between academia and industry are expected to accelerate progress in this field.